Cas no 132040-12-1 (4-Phenyl-1H-pyrrole-3-carboxylic acid)

4-Phenyl-1H-pyrrole-3-carboxylic acid is a heterocyclic organic compound featuring a phenyl-substituted pyrrole core with a carboxylic acid functional group at the 3-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients and fine chemicals. Its pyrrole scaffold is significant in medicinal chemistry due to its role in biologically active molecules. The carboxylic acid group enhances reactivity, enabling further derivatization through amidation, esterification, or other coupling reactions. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its well-defined structure and functional versatility make it suitable for research and industrial applications requiring precise molecular modifications.
4-Phenyl-1H-pyrrole-3-carboxylic acid structure
132040-12-1 structure
Product Name:4-Phenyl-1H-pyrrole-3-carboxylic acid
CAS No:132040-12-1
MF:C11H9NO2
MW:187.194662809372
MDL:MFCD06411253
CID:898846
PubChem ID:1519379
Update Time:2025-05-27

4-Phenyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Phenyl-1H-pyrrole-3-carboxylic acid
    • 4-phenylpyrrole-3-carboxylic acid
    • Z409035552
    • IZAUZUSKFWENMY-UHFFFAOYSA-N
    • KUC107414N
    • MFCD06411253
    • 1H-Pyrrole-3-carboxylic acid, 4-phenyl-
    • DTXSID20364015
    • SCHEMBL4533753
    • 4-phenyl-1-H-pyrrol-3-ylcarboxylic acid
    • SY083348
    • TS-02628
    • KSC-20-083
    • SB32826
    • 4-PHENYL-1H-PYRROLE-3-CARBOXYLICACID
    • s10246
    • 132040-12-1
    • DB-062863
    • AKOS000365555
    • 4-phenyl-1H-pyrrol-3-ylcarboxylic acid
    • CS-0117117
    • EN300-40175
    • MDL: MFCD06411253
    • Inchi: 1S/C11H9NO2/c13-11(14)10-7-12-6-9(10)8-4-2-1-3-5-8/h1-7,12H,(H,13,14)
    • InChI Key: IZAUZUSKFWENMY-UHFFFAOYSA-N
    • SMILES: OC(C1=CNC=C1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 187.06300
  • Monoisotopic Mass: 187.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 394.0±30.0 °C at 760 mmHg
  • Flash Point: 192.1±24.6 °C
  • PSA: 53.09000
  • LogP: 2.37990
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Phenyl-1H-pyrrole-3-carboxylic acid Security Information

4-Phenyl-1H-pyrrole-3-carboxylic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Phenyl-1H-pyrrole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
72R0010-1g
4-Phenyl-1H-pyrrole-3-carboxylic acid
132040-12-1 96%
1g
831.08CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
72R0010-5g
4-Phenyl-1H-pyrrole-3-carboxylic acid
132040-12-1 96%
5g
2756.14CNY 2021-05-07
Chemenu
CM125907-1g
4-phenyl-1H-pyrrole-3-carboxylic acid
132040-12-1 95%+
1g
$170 2021-08-05
Chemenu
CM125907-5g
4-phenyl-1H-pyrrole-3-carboxylic acid
132040-12-1 95%+
5g
$596 2021-08-05
Fluorochem
066143-1g
4-Phenyl-1H-pyrrole-3-carboxylic acid
132040-12-1 97%
1g
£317.00 2022-03-01
abcr
AB475456-1 g
4-Phenyl-1H-pyrrole-3-carboxylic acid, 95%; .
132040-12-1 95%
1g
€212.00 2023-06-15
Apollo Scientific
OR346623-1g
4-Phenyl-1H-pyrrole-3-carboxylic acid
132040-12-1 98%
1g
£132.00 2025-02-20
Chemenu
CM125907-1g
4-phenyl-1H-pyrrole-3-carboxylic acid
132040-12-1 95%+
1g
$74 2024-08-02
Chemenu
CM125907-5g
4-phenyl-1H-pyrrole-3-carboxylic acid
132040-12-1 95%+
5g
$371 2024-08-02
eNovation Chemicals LLC
Y1225994-5g
4-Phenyl-1H-pyrrole-3-carboxylic acid
132040-12-1 95%
5g
$450 2024-06-03
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd